Cas no 1806960-73-5 (2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride
• CAS No: 1806960-73-5
• MF: C₈H₈ClF₂NO₃S
• MW: 271.668827056885
• CID: 4895679
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO3S/c1-4-3-5(16(9,13)14)7(15-2)6(12-4)8(10)11/h3,8H,1-2H3
• InChI Key： NLQJKWYXJJHGJC-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)N=C(C(F)F)C=1OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl Chloride (CAS No. 1806960-73-5)

2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806960-73-5, is a pyridine derivative featuring a sulfonyl chloride functional group, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and methoxy substituents enhances its chemical reactivity and potential biological activity, making it a compound of great interest for drug discovery and development.

The structure of 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride consists of a pyridine core substituted with a methyl group at the 6-position, an oxygen-containing methoxy group at the 3-position, and a highly reactive sulfonyl chloride group at the 4-position. The difluoromethyl moiety introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets. This structural configuration makes it an attractive candidate for further functionalization and derivatization, enabling the design of novel compounds with tailored pharmacological properties.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their versatility and ability to interact with biological macromolecules. The sulfonyl chloride functionality in 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride allows for facile introduction of amine or hydroxyl groups via nucleophilic substitution reactions, facilitating the synthesis of sulfonamides and other heterocyclic compounds. These derivatives have shown promise in inhibiting enzymes such as kinases, proteases, and other therapeutic targets relevant to cancer, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The difluoromethyl group has been demonstrated to enhance metabolic stability and binding affinity in drug candidates. For instance, studies have shown that compounds incorporating this moiety exhibit improved pharmacokinetic profiles due to reduced susceptibility to oxidative degradation. Additionally, the presence of both electron-donating (methoxy) and withdrawing (difluoromethyl) groups can fine-tune the electronic distribution across the molecule, optimizing its interactions with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride to target proteins. Molecular docking studies have suggested that this compound can effectively bind to active sites of enzymes involved in signal transduction pathways. For example, preliminary data indicate that derivatives of this compound may inhibit Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Such findings underscore the potential of this scaffold for further exploration in medicinal chemistry.

The synthesis of 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride involves multi-step organic transformations, including sulfonylation reactions and functional group interconversions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled more efficient access to complex derivatives. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that desired substitutions occur at specific positions on the pyridine ring.

In conclusion, 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-sulfonyl chloride (CAS No. 1806960-73-5) represents a promising scaffold for drug discovery applications. Its unique structural features, including the presence of a reactive sulfonyl chloride group and electron-modifying substituents like difluoromethyl and methoxy, make it an ideal candidate for further derivatization. Ongoing research aims to explore its potential in developing novel therapeutics targeting various diseases, particularly those involving enzyme inhibition or modulation of signaling pathways.